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Compound of Interest

Compound Name: 1,2-Dichloroethyl ethyl ether

CAS No.: 623-46-1

Cat. No.: B1582324

Get Quote

Crucial Disambiguation: The Isomer Trap
Before proceeding, researchers must distinguish between two commonly confused isomers.

This guide focuses exclusively on Isomer A.

Feature Isomer A (Target)
Isomer B (Common

Distractor)

Name 1,2-Dichloroethyl ethyl ether Bis(2-chloroethyl) ether

CAS 623-46-1 111-44-4

Structure

Reactivity

High (

-chloro ether;

active)

Low (Stable solvent;

only)

Class
Reactive Electrophile / Building

Block
Solvent / Scavenger
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1,2-Dichloroethyl Ethyl Ether: Structural Formula
& Technical Guide
Structural Elucidation & Spectroscopic Signature
The molecule 1,2-dichloroethyl ethyl ether is characterized by a high degree of asymmetry

due to the chiral center at the C1 position (the anomeric carbon).

Chemical Connectivity
The structure consists of an ethyl group bound to an oxygen atom, which is in turn bonded to a

1,2-dichloroethyl moiety.

Formula:

Molecular Weight: 143.01 g/mol [1]

Chirality: The C1 carbon (bonded to O, Cl, and C2) is a stereogenic center, resulting in a

racemic mixture in standard synthesis.

NMR Spectral Analysis ( )
The

-NMR spectrum is distinct due to the diastereotopic nature of the protons and the strong
deshielding effect of the

-chloro/ether environment.
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Proton
Environment

Shift (

ppm)
Multiplicity Integral

Structural
Assignment

5.63 dd 1H (Anomeric, highly

deshielded)

3.95, 3.58 m 2H (Diastereotopic

methylene)

3.79 d 2H (Terminal

chloromethyl)

1.29 t 3H (Methyl group)

Note: The methylene protons of the ethyl group (

) appear as complex multiplets rather than a simple quartet because they are diastereotopic—
they "see" the chiral center at C1 differently.

Synthetic Pathways
The synthesis of 1,2-dichloroethyl ethyl ether relies on the electrophilic addition of chlorine

across a vinyl ether double bond. This is far more selective than radical chlorination of diethyl

ether.

Protocol A: Chlorination of Vinyl Ethyl Ether
(Recommended)
This method minimizes over-chlorination byproducts.

Reaction:

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube

(subsurface), and a dry-ice/acetone condenser. Purge with
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.

Solvent: Charge the flask with Vinyl Ethyl Ether (1.0 eq) dissolved in dry Dichloromethane

(DCM) or Carbon Tetrachloride (

) (if permitted).

Rationale: A non-nucleophilic solvent prevents solvent participation in the intermediate

chloronium ion.

Cooling: Cool the solution to -10°C to 0°C.

Critical Control: Exotherms can lead to polymerization of the vinyl ether.

Addition: Introduce dry Chlorine gas (

) slowly. Monitor the reaction color; a faint yellow persistence indicates the endpoint.

Workup: Degas the solution with

to remove excess

and

.

Purification: Distill under reduced pressure.

Target: bp ~66–69°C at 45 mmHg.[2]

Warning: Do not heat above 100°C at atmospheric pressure to avoid decomposition.

Vinyl Ethyl Ether
(Substrate)
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Cl+ attack 1,2-Dichloroethyl
ethyl ether
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Figure 1: Synthetic workflow for the chlorination of vinyl ethyl ether.
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Reactivity Profile & Mechanism
The utility of 1,2-dichloroethyl ethyl ether in drug development stems from its function as a

masked aldehyde and a bifunctional electrophile.

The -Chloro Effect (Oxocarbenium Ion Formation)
Unlike its

-chloro isomer (Bis-ether), the

-chlorine at C1 is extremely labile. It dissociates readily to form a resonance-stabilized
oxocarbenium ion.

Mechanism:

Ionization:

Nucleophilic Attack: The oxocarbenium ion is a "hard" electrophile, reacting rapidly with

alcohols, amines, and electron-rich aromatics.

Common Transformations
Acetal Exchange: Reacts with alcohols (

) to form

-chloro acetals, used as protecting groups.

Heterocycle Synthesis: Reacts with amidines or ureas. The C1 carbon acts as the

electrophile for the first nitrogen, followed by cyclization at the C2 carbon (displacing the

second chlorine) to form imidazoles or pyrimidines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1582324/docs?utm_src=pdf-body#1-2-dichloroethyl-ethyl-ether-structural-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Dichloroethyl
ethyl ether

Oxocarbenium Ion
(Reactive Species)

-Cl⁻ (SN1)

Reaction w/ Alcohol
(ROH)

Reaction w/ Amidine
(R-C(=NH)NH2)

Mixed Acetal
(Protecting Group)

Imidazole/Pyrimidine
Derivatives

Cyclization

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways driven by the oxocarbenium intermediate.

Safety & Handling (Critical)
Hazard Classification:

Alkylating Agent: The

-chloro ether functionality mimics bis(chloromethyl) ether (a known human carcinogen).
Handle as a potential mutagen and carcinogen.[3]

Flash Point: 35°C (Flammable).

Hydrolysis: Rapidly hydrolyzes in moist air to release HCl gas and Chloroacetaldehyde

(highly toxic).

Storage Protocol:

Store under inert atmosphere (
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or Ar).

Keep refrigerated (<15°C).

Add a stabilizer (e.g.,

pellets) to scavenge trace HCl, which catalyzes decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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